Cas no 1855150-67-2 (6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid)

6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid is a specialized organic compound featuring a pyridine-2-carboxylic acid core substituted with a (3-methylpent-1-yn-3-yl)amino group at the 6-position. This structure combines a heteroaromatic system with an alkyne-functionalized amine, offering unique reactivity and potential as a versatile intermediate in medicinal chemistry and material science. The presence of both carboxylic acid and alkyne moieties enables selective functionalization, facilitating applications in click chemistry, ligand design, and targeted synthesis. Its rigid pyridine scaffold enhances stability, while the branched alkyl-alkyne side chain may improve lipophilicity, making it valuable for modulating physicochemical properties in drug discovery. The compound's distinct structural features support its utility in developing enzyme inhibitors or metal-chelating agents.

6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid structure

1855150-67-2 structure

Product Name:6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid

CAS No:1855150-67-2

MF:C₁₂H₁₄N₂O₂

MW:218.251762866974

CID:6249142

PubChem ID:165503951

Update Time:2025-07-02

6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-[(3-methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
- EN300-1450105
- 1855150-67-2
- 6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
- Inchi： 1S/C12H14N2O2/c1-4-12(3,5-2)14-10-8-6-7-9(13-10)11(15)16/h1,6-8H,5H2,2-3H3,(H,13,14)(H,15,16)
- InChI Key： JDRJIRCPZAIRCO-UHFFFAOYSA-N
- SMILES： OC(C1=CC=CC(=N1)NC(C#C)(C)CC)=O

Computed Properties

Exact Mass: 218.105527694g/mol
Monoisotopic Mass: 218.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 62.2Å²

6-[(3-Methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid Pricemore >>

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